Cas no 58-25-3 (chlordiazepoxide)

chlordiazepoxide Properties

Names and Identifiers

• chlordiazepoxide
• Chlordiazepoxide Base {D.D.}
• 7-chloro-2-methylamino-5-phenyl-3H-1,4-benzodiazepine 4-oxide
• 7-Chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepine-4-oxide
• Apo-Chlorax
• Chloroazepoxide
• Librax
• Libritabs
• Librium
• Limbitrol
• Lipoxide
• Menrium
• Methylaminodiazepoxide
• SK-Lygen
• Solium
• CHLORDIAZEPOXIDE (CHLORODYNE) BP GRADE
• Chlordiazepoxide solution
• 7-chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepine 4-oxide
• Contol
• Control
• Eden
• Multum
• Napton
• ocm
• zeisin
• zetran
• 10-Chloro-3-hydroxy-N-methyl-2-phenyl-3,6-diazabicyclo[5.4.0]undeca-1,6,8,10-tetraen-5-imine
• Libritabs (TN)
• MLS001066622
• Mildmen
• 6RZ6XEZ3CR
• MENRIUM COMPONENT CHLORDIAZEPOXIDE
• Napoton
• DTXSID4046022
• Spectrum5_001623
• CHLORDIAZEPOXIDE [HSDB]
• NC00386
• CHLORDIAZEPOXIDE [MART.]
• Chlordiazepoxide Base
• CAS-58-25-3
• CCG-101136
• Spectrum4_000578
• CHLORDIAZEPOXIDE [WHO-DD]
• HMS503G11
• 7-chloro-4-hydroxy-N-methyl-5-phenyl-3H-1,4-benzodiazepin-2-imine
• Librinin
• 7-Cloro-2-metilamino-5-fenil-3H-1,4-benzodiazepina 4-ossido [Italian]
• 7-Cloro-2-metilamino-5-fenil-3H-1,4-benzodiazepina 4-ossido
• Chloridiazepoxide
• MENRIUM 5-4
• IDI1_000995
• AC-13012
• CHLORDIAZEPOXIDE [VANDF]
• VS-02683
• CHLORDIAZEPOXIDE COMPONENT OF MENRIUM
• Tox21_111567
• BDBM50007664
• AB06298
• CHEMBL451
• CHEBI:94781
• Mesural
• Kalmocaps
• MENRIUM 10-4
• Chlordiazepoxide 1.0 mg/ml in Methanol [Controlled Substance]
• GTPL3370
• Novapam (TN)
• Librium (TN)
• Spectrum2_001157
• Chlorodiazepoxide
• 7-Chloro-2-(methylimino)-5-phenyl-2,3-dihydro-4H-1,4-benzodiazepin-4-ol
• (1E,4E)-7-chloro-2-(methylamino)-5-phenyl-3H-benzo[e][1,4]diazepine 4-oxide
• Risolid
• 3H-1,4-Benzodiazepin-2-amine, 7-chloro-N-methyl-5-phenyl-, 4-oxide
• Clordiazepossido
• CHLORDIAZEPOXIDE COMPONENT OF LIMBITROL
• CHLORDIAZEPOXIDE [MI]
• HMS2231M10
• Tox21_111568
• LIMBITROL COMPONENT CHLORDIAZEPOXIDE
• Ifibrium
• 7-Chlor-2-methylamino-5-phenyl-3H-1,4-benzodiazepin-4-oxid [German]
• Librelease
• Disarim
• 3H-1,4-Benzodiazepine, 7-chloro-2-(methylamino)-5-phenyl-, 4-oxide
• UNII-MFM6K1XWDK
• SMR000469226
• NINDS_000995
• D00267
• KBio1_000995
• Silibrin
• Elenium
• Chloridiazepide
• AKOS005518509
• 7-Chloro-2-methylamino-5-phenyl-3H-1,4-benzodiazepin-4-oxide
• Chlordiazepoxydum
• SCHEMBL18474
• CHLORDIAZEPOXIDE [JAN]
• Chlozepid
• CHLORDIAZEPOXIDE [ORANGE BOOK]
• Chlordiazepoxide [USP:INN:BAN:JAN]
• Clopoxide
• CHLORDIAZEPOXIDE [USP MONOGRAPH]
• HMS2052C19
• Viopsicol
• CHLORDIAZEPOXIDE [EP MONOGRAPH]
• ANTSCNMPPGJYLG-UHFFFAOYSA-N
• SPBio_001113
• Chlordiazep-oxide HCl
• Chlordiazepoxidum [INN-Latin]
• chlordiazepoxid-
• Chlordiazepoxidum
• Apo-Chlordiazepoxide
• C16-H14-Cl-N3-O.Cl-H
• AB00053219-06
• Novo-Poxide
• Eden-psich
• DTXCID2026022
• MLS001424220
• Decacil
• Chlordiazepoxide civ
• DEA No. 2744
• Helogaphen
• W-105404
• Clordiazepoxido [INN-Spanish]
• 58-25-3
• C16H14ClN3O
• STK597142
• Chlordiazepoxide [USAN:INN:BAN:JAN]
• Psicosan
• Chlordiazepoxide, 1mg/ml in Acetonitrile
• Abboxide
• Lygen
• Chlordiazepoxide [USAN:BAN:INN:JAN]
• NCGC00246347-01
• LS-168455
• Chloradiazepoxide
• SCHEMBL145243
• DTXSID40861935
• Clordiazepoxido
• Balance (pharmaceutical)
• Clordiazepossido [Italian]
• DivK1c_000995
• Radepur
• LIMBITROL DS COMPONENT CHLORDIAZEPOXIDE
• Q178566
• HSDB 3028
• KBioGR_001016
• BBL010791
• C16H14ClN3O.ClH
• DB00475
• Chloridazepoxide
• AKOS015963131
• C16H14ClN3.H2O
• UNII-6RZ6XEZ3CR
• CHLORDIAZEPOXIDE [INN]
• Chlordiazepoxide (JP17/USP/INN)
• CHLORDIAZEPOXIDE COMPONENT OF LIMBITROL DS
• Chlordiazepoxide (JP15/USP/INN)
• Methaminodiazepoxide
• 7-Chloro-N-methyl-5-phenyl-3H-1,4-benzodiazepin-2-amine 4-oxide
• Sonimen
• 3H-1,4-Benzodiazepin-2-amine, 7-chloro-N-methyl-5-phenyl, 4-oxide
• 3H-1,4-benzodiazepin-2-amine,7-chloro-N-methyl-5-phenyl-,4-oxide
• LS-34063
• CHEBI:3611
• Chlordiazepoxid
• EINECS 200-371-0
• 7-Chlor-2-methylamino-5-phenyl-3H-1,4-benzodiazepin-4-oxid
• D06BEP
• MLS003899195
• HMS3373M10
• 7-Chloro-2-methylamino-5-phenyl-3H-1,4-benzodiazepine-4-oxide
• chlordiazepoxide-hcl
• CHLORDIAZEPOXIDE CIV [USP-RS]
• HMS3394C19
• 7-chloro-2-(methylamino)-5-phenyl-3H-1,4-benzodiazepin-4-ium-4-olate
• Chlordiazepoxide (1.0 mg/mL in Methanol)
• Chlordiazepoxide 1.0 mg/ml in Methanol
• NS00000042
• Tropium
• Tropium (TN)
• +Expand

• InChIKey： VVMUANXXDBQGMO-UHFFFAOYSA-N
• Inchi： 1S/C16H14ClN3O/c1-18-15-10-20(21)16(11-5-3-2-4-6-11)13-9-12(17)7-8-14(13)19-15/h2-9H,10H2,1H3,(H,18,19)
• SMILES： CNC1CN(=O)=C(C2=CC=CC=C2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 299.08300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 299.0825398g/mol
• Heavy Atom Count: 21
• Complexity: 580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• LogP: 2.73600
• PSA: 53.14000
• Refractive Index: 1.6490 (estimate)
• Melting Point: 230-232°C
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 1.0 mg/mL in methanol
• Color/Form: Light yellow crystalline powder, slightly smelly and extremely bitter
• Solubility: Soluble in ether \ chloroform or dichloromethane, slightly soluble in water
• pka: 4.8(at 25℃)
• Density: 1.2967 (rough estimate)